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Compound of Interest

Compound Name:
Sodium Propane-1-sulfonate

Hydrate

Cat. No.: B1593182 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the synthesis and

purification of sodium propane-1-sulfonate hydrate. The document details the underlying

chemical principles, provides explicit experimental protocols, and presents key data in a

structured format for ease of reference.

Introduction
Sodium propane-1-sulfonate hydrate is an organic sulfonate salt that exists as a white to off-

white crystalline solid.[1] Its solubility in water makes it a versatile compound in various

applications, including its use as a surfactant, emulsifier, and as a stabilizing agent for proteins

and enzymes in biochemical research.[1] The hydrate form incorporates water molecules within

its crystal structure, which can influence its physical properties and stability.[1] This guide

outlines a robust and reproducible method for its synthesis and subsequent purification.

Physicochemical Properties
A summary of the key physicochemical properties of sodium propane-1-sulfonate hydrate is

provided in the table below.
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Property Value Reference

CAS Number 304672-01-3

Molecular Formula CH₃CH₂CH₂SO₃Na · H₂O

Molecular Weight 164.16 g/mol

Appearance
White to off-white crystalline

solid
[1]

Melting Point 250 °C (decomposes)

Solubility
Soluble in water (10% solution

is clear and colorless)

Purity (Typical) ≥98% [1]

Synthesis of Sodium Propane-1-sulfonate Hydrate
The synthesis of sodium propane-1-sulfonate is achieved via the Strecker sulfite alkylation

reaction. This method involves the nucleophilic substitution of a halide from an alkyl halide by a

sulfite salt. In this case, 1-bromopropane is reacted with sodium sulfite in an aqueous solution.

Reaction Scheme
CH3CH2CH2Br

(1-Bromopropane)

Na2SO3
(Sodium Sulfite)

CH3CH2CH2SO3Na·H2O
(Sodium Propane-1-sulfonate Hydrate)

NaBr
(Sodium Bromide)

Click to download full resolution via product page

Caption: Reaction scheme for the synthesis of sodium propane-1-sulfonate hydrate.

Experimental Protocol
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This protocol is a representative method based on established procedures for the synthesis of

alkyl sulfonates.[2]

Materials and Equipment:

1-Bromopropane

Anhydrous sodium sulfite

Deionized water

Round-bottom flask with a reflux condenser and magnetic stirrer

Heating mantle

Rotary evaporator

Petroleum ether

Ethyl alcohol (95%)

Büchner funnel and flask

Vacuum oven

Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and magnetic

stirrer, dissolve 1.15 moles of anhydrous sodium sulfite in 750 mL of deionized water.

Addition of Alkyl Halide: To the stirred sulfite solution, add 1.0 mole of 1-bromopropane.

Reaction: Heat the reaction mixture to reflux (approximately 100-110°C) and maintain reflux

for 8-10 hours with vigorous stirring. The reaction progress can be monitored by techniques

such as TLC or GC to check for the disappearance of the 1-bromopropane.

Work-up:

After the reaction is complete, cool the mixture to room temperature.
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Transfer the reaction mixture to a larger beaker and evaporate to dryness on a steam bath

or using a rotary evaporator.

The resulting solid residue contains the crude sodium propane-1-sulfonate, unreacted

sodium sulfite, and sodium bromide.

Purification of Sodium Propane-1-sulfonate Hydrate
The purification process is critical to remove inorganic salts and any organic by-products, such

as propanol, which may have formed through hydrolysis of 1-bromopropane.[2]

Purification Workflow
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Crude Solid Product

Pulverize and Extract with
Petroleum Ether

Dissolve in Hot
Ethyl Alcohol

Hot Filtration

Crystallization by Cooling

Vacuum Filtration

Drying in Vacuum Oven

Pure Sodium Propane-1-sulfonate Hydrate

Click to download full resolution via product page

Caption: Workflow for the purification of sodium propane-1-sulfonate hydrate.

Experimental Protocol
Removal of Organic Impurities:
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Pulverize the crude solid residue.

Transfer the powder to a flask and add petroleum ether. Stir vigorously for 30 minutes to

extract any unreacted 1-bromopropane and propanol.

Filter the solid and discard the petroleum ether filtrate. Repeat this extraction step if

significant organic impurities are expected.

Recrystallization:

Transfer the solid to a beaker and add a minimal amount of hot 95% ethyl alcohol to

dissolve the sodium propane-1-sulfonate. The inorganic salts (sodium sulfite and sodium

bromide) are largely insoluble in hot ethanol.[2]

Perform a hot filtration through a pre-heated Büchner funnel to remove the insoluble

inorganic salts.

Allow the filtrate to cool slowly to room temperature, and then place it in a refrigerator or

ice bath to induce crystallization. Lustrous white plates of sodium propane-1-sulfonate
hydrate should form.[2]

For higher purity, a second recrystallization from fresh hot ethyl alcohol may be performed.

[2]

Isolation and Drying:

Collect the crystals by vacuum filtration using a Büchner funnel.

Wash the crystals with a small amount of cold ethyl alcohol.

Dry the purified crystals in a vacuum oven at a moderate temperature (e.g., 50-60°C) to

remove any residual solvent.

Data Summary
The following table summarizes the key quantitative parameters for the synthesis and

purification of sodium propane-1-sulfonate hydrate.
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Parameter Value/Range Notes

Reactant Molar Ratio (Sodium

Sulfite : 1-Bromopropane)
1.15 : 1.0

An excess of sodium sulfite is

used to drive the reaction to

completion.

Reaction Temperature 100-110 °C (Reflux)

Reaction Time 8-10 hours

Typical Yield (after purification) ~70%
Based on the synthesis of

similar alkyl sulfonates.[2]

Purity (after one

recrystallization)
≥98%

Purity (after two

recrystallizations)
≥99%

Conclusion
The synthesis of sodium propane-1-sulfonate hydrate via the Strecker sulfite alkylation of 1-

bromopropane is a reliable and well-established method. The purification, primarily involving

extraction and recrystallization from ethanol, is effective in yielding a high-purity product. The

detailed protocols and data presented in this guide provide a solid foundation for researchers

and professionals in the field to successfully synthesize and purify this valuable compound for

its various applications. As with all chemical procedures, appropriate safety precautions should

be taken, including the use of personal protective equipment and working in a well-ventilated

fume hood.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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